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Compound of Interest

Compound Name:
5-Oxo-2'-phenyl-L-

prolinohydrazide

CAS No.: 26275-69-4

Cat. No.: B12642888

Get Quote

Sources
1. Evidence that the gamma-glutamyl cycle functions in vivo using intracellular glutathione:
effects of amino acids and selective inhibition of enzymes - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Inhibition of 5-oxoprolinase by 2-imidazolidone-4-carboxylic acid - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. pnas.org [pnas.org]

4. Inhibition of 5-Oxoprolinase by 2-Imidazolidone-4-Carboxylic Acid - PMC
[pmc.ncbi.nlm.nih.gov]

5. chembk.com [chembk.com]

6. 5-옥소-2'-페닐-L-프롤리노히드라지드 | 26275-69-4 [chemicalbook.com]

7. Administration of Gapmer-type Antisense Oligonucleotides Targeting γ-
Glutamylcyclotransferase Suppresses the Growth of A549 Lung Cancer Xenografts |
Anticancer Research [ar.iiarjournals.org]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b12642888#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/31622/
https://pubmed.ncbi.nlm.nih.gov/31622/
https://pubmed.ncbi.nlm.nih.gov/31622/
https://pubmed.ncbi.nlm.nih.gov/4514988/
https://pubmed.ncbi.nlm.nih.gov/4514988/
https://www.pnas.org/doi/10.1073/pnas.71.4.1026
https://pmc.ncbi.nlm.nih.gov/articles/PMC433352/
https://pmc.ncbi.nlm.nih.gov/articles/PMC433352/
https://www.chembk.com/en/chem/26275-69-4
https://www.chemicalbook.com/ChemicalProductProperty_KR_CB7921760.htm
https://ar.iiarjournals.org/content/42/3/1221
https://ar.iiarjournals.org/content/42/3/1221
https://ar.iiarjournals.org/content/42/3/1221
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12642888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Depletion of γ-glutamyl cyclotransferase suppresses the proliferation, migration and
invasion of breast cancer cells accompanied by the activation of PI3K/AKT/mTOR pathway -
PMC [pmc.ncbi.nlm.nih.gov]

9. Identified γ-glutamyl cyclotransferase (GGCT) as a novel regulator in the progression and
immunotherapy of pancreatic ductal adenocarcinoma through multi-omics analysis and
experiments - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [peer-reviewed validation of 5-Oxo-2'-phenyl-L-
prolinohydrazide's function]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12642888/docs#peer-reviewed-validation-of-5-oxo-2-
phenyl-l-prolinohydrazide-s-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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